Cas no 1005295-54-4 (N-(4-{[(3,5-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide)

• Product Name: N-(4-{[(3,5-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide
• CAS No: 1005295-54-4
• MF: C₂₁H₂₃N₃O₅S
• MW: 429.48942399025
• CID: 5471358
• Update Time: 2025-10-05

N-(4-{[(3,5-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[2-[6-(4-methoxyphenyl)pyridazin-3-yl]oxyethyl]-3-methylbenzenesulfonamide
• N-(4-{[(3,5-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide

• Inchi： 1S/C21H23N3O5S/c1-15-14-18(8-10-20(15)28-3)30(25,26)22-12-13-29-21-11-9-19(23-24-21)16-4-6-17(27-2)7-5-16/h4-11,14,22H,12-13H2,1-3H3
• InChI Key： RTFUCIBCFHOCOJ-UHFFFAOYSA-N
• SMILES： C1(S(NCCOC2=NN=C(C3=CC=C(OC)C=C3)C=C2)(=O)=O)=CC=C(OC)C(C)=C1

Additional information on N-(4-{[(3,5-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide

N-(4-{[(3,5-Dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide: A Comprehensive Overview

The compound N-(4-{[(3,5-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide, identified by the CAS number 1005295-54-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides and features a thiazole ring system, which is known for its versatility in chemical synthesis and biological activity. The molecule's structure incorporates several functional groups, including a dimethoxybenzamide moiety and a dimethylphenylcarbamoyl group, making it a prime candidate for further research in drug discovery and material science.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the thiazole ring in this compound suggests potential anti-inflammatory, antioxidant, or even anticancer properties. Researchers have explored the synthesis of similar compounds using green chemistry approaches, emphasizing the need for sustainable methods in organic synthesis. For instance, microwave-assisted synthesis has been employed to optimize reaction conditions, reducing both time and energy consumption while maintaining high yields.

The dimethoxy substitution on the benzamide group is another critical feature of this compound. Methoxy groups are known to enhance the lipophilicity of molecules, which can improve their bioavailability when used as drug candidates. Additionally, the dimethylphenyl group attached to the carbamoyl moiety contributes to the molecule's stability and may play a role in modulating its pharmacokinetic properties. Recent advancements in computational chemistry have allowed scientists to predict the bioavailability and toxicity profiles of such compounds with greater accuracy, facilitating their progression through preclinical trials.

In terms of applications, this compound could serve as a lead molecule for developing novel therapeutic agents. Its structure suggests potential interactions with G-protein coupled receptors (GPCRs), which are implicated in numerous diseases. Furthermore, the thiazole ring's ability to act as a hydrogen bond donor or acceptor could enhance its binding affinity to target proteins. Experimental studies have demonstrated that similar compounds exhibit moderate inhibitory activity against enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes.

From a synthetic perspective, the construction of this compound involves multi-step reactions that showcase the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of intermediates such as 3,5-dimethylphenyl isocyanate or thiazole derivatives. Subsequent steps may involve nucleophilic substitutions or condensation reactions to assemble the final product. The use of protecting groups and precise control over reaction conditions are crucial to ensure high purity and yield.

Recent research has also focused on modifying this compound's structure to enhance its pharmacodynamic properties. For example, substituting methoxy groups with other electron-donating or withdrawing groups can significantly alter its solubility and permeability across biological membranes. Additionally, exploring stereochemical variations could unlock new avenues for enantioselective drug design.

In conclusion, N-(4-{[(3,5-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide represents a promising compound with diverse applications in pharmaceuticals and beyond. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methodologies and computational tools continue to evolve, this compound stands at the forefront of innovation in medicinal chemistry.